Cas no 78246-18-1 (Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)-)
78246-18-1 structure
Product Name:Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)-
CAS No:78246-18-1
MF:C12H20N2S
MW:224.365601539612
CID:534820
PubChem ID:528133
Update Time:2025-04-19
Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)-
- 3-methyl-5-(2-methylpentyl)-2-methylsulfanylpyrazine
- CHEMBL92562
- DTXSID70335957
- 78246-18-1
- Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)
- LJKPXYGPGYYPSW-UHFFFAOYSA-N
- 3-methyl-5-(2-methylpentyl)-2-(methylthio)pyrazine
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- Inchi: 1S/C12H20N2S/c1-5-6-9(2)7-11-8-13-12(15-4)10(3)14-11/h8-9H,5-7H2,1-4H3
- InChI Key: LJKPXYGPGYYPSW-UHFFFAOYSA-N
- SMILES: S(C)C1=C(C)N=C(C=N1)CC(C)CCC
Computed Properties
- Exact Mass: 224.13471982g/mol
- Monoisotopic Mass: 224.13471982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 51.1Ų
Pyrazine, 3-methyl-5-(2-methylpentyl)-2-(methylthio)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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